Cas no 2361639-44-1 (N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylprop-2-enamide)

N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylprop-2-enamide is a fluorinated pyridine derivative with potential applications in medicinal chemistry and agrochemical research. The presence of a trifluoromethyl group enhances its metabolic stability and lipophilicity, while the hydroxyl and acrylamide functionalities offer reactivity for further derivatization. This compound may serve as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or protein interactions. Its structural features, including the electron-withdrawing trifluoromethyl group, can influence binding affinity and selectivity in molecular design. The compound’s stability under physiological conditions makes it suitable for exploratory studies in drug discovery and chemical biology.
N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylprop-2-enamide structure
2361639-44-1 structure
Product Name:N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylprop-2-enamide
CAS No:2361639-44-1
MF:C9H7F3N2O2
MW:232.159292459488
CID:5379800
PubChem ID:139015423
Update Time:2025-06-13

N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N-[1,6-Dihydro-6-oxo-2-(trifluoromethyl)-3-pyridinyl]-2-propenamide
    • N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylprop-2-enamide
    • Inchi: 1S/C9H7F3N2O2/c1-2-6(15)13-5-3-4-7(16)14-8(5)9(10,11)12/h2-4H,1H2,(H,13,15)(H,14,16)
    • InChI Key: YSOAUYAMQUFAFT-UHFFFAOYSA-N
    • SMILES: C(NC1C=CC(=O)NC=1C(F)(F)F)(=O)C=C

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 367.4±42.0 °C(Predicted)
  • pka: 7.30±0.10(Predicted)

N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylprop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26583891-1g
N-[6-hydroxy-2-(trifluoromethyl)pyridin-3-yl]prop-2-enamide
2361639-44-1 90%
1g
$0.0 2023-09-13
Enamine
EN300-26583891-1.0g
N-[6-hydroxy-2-(trifluoromethyl)pyridin-3-yl]prop-2-enamide
2361639-44-1 95.0%
1.0g
$0.0 2025-03-20

Additional information on N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylprop-2-enamide

Comprehensive Overview of N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylprop-2-enamide (CAS No. 2361639-44-1)

The compound N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylprop-2-enamide (CAS No. 2361639-44-1) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. This molecule features a pyridine core substituted with a hydroxy group and a trifluoromethyl group, coupled with a prop-2-enamide side chain. Such structural attributes make it a promising candidate for drug discovery, particularly in targeting enzymes or receptors where hydrogen bonding and hydrophobic interactions play critical roles.

In the context of modern drug development, researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylprop-2-enamide aligns with this trend, as it can improve the compound's lipophilicity and resistance to oxidative degradation. This makes it a valuable scaffold for designing small-molecule inhibitors or modulators in therapeutic areas such as oncology, inflammation, and infectious diseases.

Another area of interest is the compound's potential role in agrochemical innovation. The pyridine moiety is a common feature in many herbicides and insecticides, and the addition of a hydroxy group and trifluoromethyl group could enhance its binding affinity to target proteins in pests or weeds. As the agricultural industry seeks more sustainable and efficient solutions, N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylprop-2-enamide may contribute to the development of next-generation crop protection agents.

From a synthetic chemistry perspective, the preparation of N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylprop-2-enamide involves multi-step reactions, including amide coupling and pyridine functionalization. Researchers are exploring green chemistry approaches to optimize its synthesis, such as using catalytic methods or microwave-assisted reactions, to reduce waste and improve yields. These advancements align with the growing demand for environmentally friendly manufacturing processes in the chemical industry.

The compound's physicochemical properties, such as its solubility, stability, and partition coefficient, are also under investigation. Understanding these parameters is crucial for its formulation and delivery in potential applications. For instance, its hydroxy group may facilitate hydrogen bonding with biological targets, while the trifluoromethyl group could enhance its permeability across cell membranes. Such insights are vital for optimizing its bioactivity and pharmacokinetic profile.

In summary, N-6-hydroxy-2-(trifluoromethyl)pyridin-3-ylprop-2-enamide (CAS No. 2361639-44-1) represents a versatile and intriguing compound with broad potential in both pharmaceutical and agrochemical fields. Its unique structural features and adaptable chemistry make it a subject of ongoing research, particularly in the quest for innovative therapeutics and sustainable agrochemicals. As scientific advancements continue, this compound may emerge as a key player in addressing some of the most pressing challenges in health and agriculture.

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